Methyl 2-(6-amino-1H-indazol-3-yl)acetate

• IUPAC Name: methyl 2-(6-amino-2H-indazol-3-yl)acetate
• InChI: InChI=1S/C10H11N3O2/c1-15-10(14)5-9-7-3-2-6(11)4-8(7)12-13-9/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key: OETOCTOYVGFUJH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C2C=CC(=CC2=NN1)N
• Molecular Formula: C10H11N3O2
• DSSTOX Substance ID: DTXSID40741041
• Molecular Weight: 205.21 g/mol
• CAS RN: 851652-52-3

Description

“Methyl 2-(6-amino-1H-indazol-3-yl)acetate” is a compound with the CAS Number: 316364-60-0. It has a molecular weight of 205.22. The compound is stored at room temperature and comes in a powder form.

Synthesis Analysis

While specific synthesis methods for “Methyl 2-(6-amino-1H-indazol-3-yl)acetate” were not found, there are general strategies for the synthesis of 1H- and 2H-indazoles. These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11N3O2/c1-15-10(14)6-13-9-4-8(11)3-2-7(9)5-12-13/h2-5H,6,11H2,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical And Chemical Properties Analysis

“Methyl 2-(6-amino-1H-indazol-3-yl)acetate” is a powder that is stored at room temperature. It has a molecular weight of 205.22.

Scientific Research Applications

Synthetic Cannabinoid Precursor

• . These compounds are of interest due to their potential therapeutic effects and interactions with the endocannabinoid system.

Antibacterial and Antimycobacterial Activity

• Research has explored the antibacterial properties of indazole derivatives, including Methyl 2-(6-amino-1H-indazol-3-yl)acetate. .

Anti-Inflammatory Potential

• Indazole-based molecules have been investigated for their anti-inflammatory effects. .

Antitumor Properties

• Some indazole derivatives demonstrate antitumor activity. Researchers have explored their potential in cancer therapy. .

Antidiabetic Effects

• Indazole compounds have been evaluated for their impact on glucose metabolism and insulin sensitivity. .

Antiviral Activity

• The antiviral potential of indazole derivatives, including Methyl 2-(6-amino-1H-indazol-3-yl)acetate, has been explored. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Indazole-containing compounds have a wide variety of medicinal applications and are the focus of ongoing research. They are used in the development of new drugs due to their broad range of chemical and biological properties. Therefore, “Methyl 2-(6-amino-1H-indazol-3-yl)acetate”, being an indazole-containing compound, could potentially have a wide range of applications in future research and drug development.

Mechanism of Action

Target of Action

Indazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets, including enzymes like cyclo-oxygenase-2 (cox-2) .

Mode of Action

Indazole derivatives have been reported to interact with their targets in various ways, such as inhibiting enzyme activity .

Biochemical Pathways

Indazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple pathways .

Result of Action

Indazole derivatives have been associated with a range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .